Cas no 67045-01-6 (Propanoic acid, 3-oxo-3-[(phenylmethyl)amino]-)

• Product Name: Propanoic acid, 3-oxo-3-[(phenylmethyl)amino]-
• CAS No: 67045-01-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 395424
• PubChem ID: 12357621
• Update Time: 2025-04-19

Propanoic acid, 3-oxo-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-oxo-3-[(phenylmethyl)amino]-
• 3-(benzylamino)-3-oxopropanoic acid
• N-Benzylmalonamic acid
• FT-0768922
• SCHEMBL622501
• 67045-01-6
• DTXSID20493839
• malonic acid benzylamide
• AKOS011513453

• Inchi： 1S/C10H11NO3/c12-9(6-10(13)14)11-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)(H,13,14)
• InChI Key： PYTVEPCKCCIOQK-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4